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Compound of Interest

Compound Name: N,N-Diethylcinnamamide

CAS No.: 3680-04-4

Cat. No.: B189318

Get Quote

Abstract
This technical guide provides a detailed overview of N,N-Diethylcinnamamide, a substituted

amide of significant interest in organic synthesis and potential applications in various fields.

This document covers its fundamental chemical properties, including its CAS number and

molecular formula, and delves into its synthesis, spectroscopic characterization, and potential

applications, drawing parallels with structurally similar and commercially significant compounds.

This guide is intended for researchers, chemists, and professionals in drug development and

materials science who require a comprehensive understanding of this molecule.

Chemical Identity and Properties
N,N-Diethylcinnamamide is a tertiary amide characterized by a cinnamoyl group attached to a

diethylamine moiety.

Chemical Name: N,N-Diethylcinnamamide

IUPAC Name: (E)-N,N-diethyl-3-phenylprop-2-enamide[1]
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CAS Number: 3680-04-4[1]

Molecular Formula: C₁₃H₁₇NO[1]

Physicochemical Properties
A summary of the key computed physicochemical properties of N,N-Diethylcinnamamide is

presented in Table 1. These properties are crucial for understanding its behavior in various

solvents and its potential for biological interactions.

Property Value Source

Molecular Weight 203.28 g/mol [1]

Exact Mass 203.131014166 Da [1]

Topological Polar Surface Area 20.3 Å² [1]

XLogP3 2.5 [1]

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 4

Synthesis of N,N-Diethylcinnamamide
The synthesis of N,N-Diethylcinnamamide typically involves the formation of an amide bond

between cinnamic acid (or its activated derivative) and diethylamine. The direct reaction

between a carboxylic acid and an amine is often inefficient due to the formation of a stable

ammonium carboxylate salt.[2] Therefore, activation of the carboxylic acid is a common and

necessary strategy.

General Synthesis Workflow
The overall synthetic strategy involves a two-step process: activation of cinnamic acid followed

by nucleophilic acyl substitution by diethylamine.
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Caption: General workflow for the synthesis of N,N-Diethylcinnamamide.

Experimental Protocol: Acyl Chloride Method
This protocol describes a common and effective method for the synthesis of N,N-
Diethylcinnamamide via an acyl chloride intermediate. The Schotten-Baumann reaction

conditions are often employed for the acylation of the amine.[3]

Step 1: Preparation of Cinnamoyl Chloride

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add

cinnamic acid and an excess of thionyl chloride (SOCl₂) or oxalyl chloride in an aprotic

solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).[3]

Gently reflux the mixture for 1-2 hours. The reaction progress can be monitored by the

cessation of gas evolution (HCl and SO₂ if using thionyl chloride).

After the reaction is complete, remove the excess thionyl chloride and solvent under reduced

pressure to obtain the crude cinnamoyl chloride. This intermediate is often used immediately

in the next step without further purification.
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Step 2: Amidation with Diethylamine

Dissolve the crude cinnamoyl chloride in an aprotic solvent like DCM.

In a separate flask, dissolve diethylamine and a slight excess of a non-nucleophilic base

(e.g., triethylamine or pyridine) in the same solvent. The base is crucial to neutralize the HCl

generated during the reaction.[3]

Cool the amine solution in an ice bath and add the cinnamoyl chloride solution dropwise with

vigorous stirring.

Allow the reaction mixture to warm to room temperature and stir for several hours until

completion (monitoring by TLC is recommended).

Upon completion, quench the reaction with water. Separate the organic layer and wash it

sequentially with dilute acid (e.g., 1M HCl) to remove excess amine and base, followed by a

wash with a saturated sodium bicarbonate solution to remove any unreacted cinnamic acid,

and finally with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to yield the crude N,N-Diethylcinnamamide.

The product can be further purified by column chromatography or distillation.

Spectroscopic Characterization
The structure of N,N-Diethylcinnamamide can be confirmed using various spectroscopic

techniques.

Infrared (IR) Spectroscopy
The IR spectrum of N,N-Diethylcinnamamide is expected to show characteristic absorption

bands for its functional groups.
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Functional Group
Expected Wavenumber
(cm⁻¹)

Comments

C=O (Amide I band) ~1650

Strong absorption,

characteristic of a tertiary

amide.[4]

C=C (Alkene) ~1625 Medium to weak absorption.

C-H (sp²) >3000
Aromatic and vinylic C-H

stretching.

C-H (sp³) <3000
Aliphatic C-H stretching from

the ethyl groups.

A vapor phase IR spectrum for N,N-Diethylcinnamamide is available in the SpectraBase

database.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides detailed information about the hydrogen

environments in the molecule.

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.2-7.5 m 5H
Aromatic protons

(phenyl group)

~6.8-7.0 d 1H
Vinylic proton (α to

carbonyl)

~6.5-6.7 d 1H
Vinylic proton (β to

phenyl)

~3.4 q 4H
-N-CH₂- (diethyl

groups)

~1.2 t 6H -CH₃ (diethyl groups)
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¹³C NMR: The carbon NMR spectrum reveals the different carbon environments.

Chemical Shift (δ) ppm Assignment

~166 C=O (amide carbonyl)

~142 Vinylic carbon (β to phenyl)

~135 Aromatic quaternary carbon

~128-130 Aromatic CH carbons

~120 Vinylic carbon (α to carbonyl)

~42 -N-CH₂- carbons

~13 -CH₃ carbons

Potential Applications
While specific applications of N,N-Diethylcinnamamide are not extensively documented in

readily available literature, its structural similarity to other biologically active compounds

suggests potential areas of interest.

Insect Repellency
The N,N-diethylamide moiety is a key feature of the widely used insect repellent DEET (N,N-

Diethyl-3-methylbenzamide).[6][7] DEET is effective against a broad range of insects, including

mosquitoes and ticks.[7][8] The structural resemblance of N,N-Diethylcinnamamide to DEET

and other N,N-diethyl benzamides used as repellents suggests that it may also possess insect-

repellent properties.[9] Further research is warranted to evaluate its efficacy and safety profile

for this application. The mechanism of action for DEET is not fully understood but is thought to

involve interactions with insect olfactory receptors.[6]

Pharmaceutical and Agrochemical Intermediate
The amide functional group is a cornerstone of many pharmaceutical and agrochemical

compounds.[10] N,N-Diethylcinnamamide can serve as a valuable intermediate in the

synthesis of more complex molecules. The presence of the reactive double bond and the
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aromatic ring provides sites for further chemical modification, allowing for the creation of a

diverse library of compounds for biological screening.

Safety and Handling
Detailed toxicological data for N,N-Diethylcinnamamide is not readily available. As with any

chemical, it should be handled with appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume

hood. For related compounds like DEET, while generally considered safe for topical use, some

cases of skin irritation and, in rare instances, more severe neurological effects have been

reported, particularly with high concentrations and prolonged exposure.[11]

Conclusion
N,N-Diethylcinnamamide is a readily synthesizable compound with well-defined chemical and

spectroscopic properties. Its structural relationship to known insect repellents like DEET

suggests a promising avenue for future research into its biological activities. Furthermore, its

utility as a synthetic intermediate opens up possibilities for its incorporation into more complex

and potentially bioactive molecules. This guide provides a foundational understanding of N,N-
Diethylcinnamamide for researchers and scientists, encouraging further exploration of its

properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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